N-(4-acetylphenyl)-3-methoxybenzenesulfonamide

• IUPAC Name: N-(4-acetylphenyl)-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H15NO4S/c1-11(17)12-6-8-13(9-7-12)16-21(18,19)15-5-3-4-14(10-15)20-2/h3-10,16H,1-2H3
• InChI Key: JAKKOKAAPRNNCI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)OC
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol

Description

N-(4-acetylphenyl)-3-methoxybenzenesulfonamide is an organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse biological activities and are widely used in medicinal chemistry. This compound features a sulfonamide group attached to a benzene ring, which is further substituted with an acetyl group and a methoxy group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-3-methoxybenzenesulfonamide typically involves the reaction of 4-acetylphenylamine with 3-methoxybenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up using similar reaction conditions. The use of continuous flow reactors can enhance the efficiency and yield of the reaction. Additionally, the purification of the final product can be achieved through recrystallization or chromatographic techniques.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-3-methoxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group under strong oxidative conditions.

Reduction: The acetyl group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonamide nitrogen can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used for oxidation reactions.

Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of N-(4-acetylphenyl)-3-hydroxybenzenesulfonamide.

Reduction: Formation of N-(4-hydroxyphenyl)-3-methoxybenzenesulfonamide.

Substitution: Formation of various substituted sulfonamides depending on the nucleophile used.

Scientific Research Applications

N-(4-acetylphenyl)-3-methoxybenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its antimicrobial and anti-inflammatory properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-3-methoxybenzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), allowing it to inhibit the enzyme dihydropteroate synthase, which is crucial for folate synthesis in bacteria. This inhibition disrupts bacterial growth and replication.

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetylphenyl)-4-methylbenzenesulfonamide
• N-(3-acetylphenyl)-4-methylbenzenesulfonamide
• 1-tosyl-1H-imidazole
• 4-methyl-N-(pyridin-4-yl)benzenesulfonamide
• 1-ethyl-4-tosylpiperazine

Uniqueness

N-(4-acetylphenyl)-3-methoxybenzenesulfonamide is unique due to the presence of both an acetyl group and a methoxy group on the benzene ring, which can influence its chemical reactivity and biological activity. The combination of these functional groups can enhance its potential as a versatile intermediate in organic synthesis and its efficacy in biological applications.